Cas no 898780-19-3 (1-(2-fluorophenyl)-3-(2-methylsulfanylphenyl)propan-1-one)

• Product Name: 1-(2-fluorophenyl)-3-(2-methylsulfanylphenyl)propan-1-one
• CAS No: 898780-19-3
• MF: C₁₆H₁₅FOS
• MW: 274.353106737137
• CID: 1948128
• PubChem ID: 24725942
• Update Time: 2025-04-21

1-(2-fluorophenyl)-3-(2-methylsulfanylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-FLUORO-3-(2-THIOMETHYLPHENYL)PROPIOPHENONE
• 1-(2-fluorophenyl)-3-(2-methylsulfanylphenyl)propan-1-one
• LogP
• 898780-19-3
• AKOS016021338
• 1-(2-Fluorophenyl)-3-[2-(methylsulfanyl)phenyl]propan-1-one
• DTXSID30644335

• MDL： MFCD03843228
• Inchi： 1S/C16H15FOS/c1-19-16-9-5-2-6-12(16)10-11-15(18)13-7-3-4-8-14(13)17/h2-9H,10-11H2,1H3
• InChI Key： JUOJVPQQGLGFNI-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CCC(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 274.08276443Da
• Monoisotopic Mass: 274.08276443Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 42.4Ų